![molecular formula C5H7N3 B1311347 3-Hydrazinylpyridine CAS No. 42166-50-7](/img/structure/B1311347.png)
3-Hydrazinylpyridine
Overview
Description
Synthesis Analysis
The compounds were obtained by the reaction of 2-hydrazinylpyridine, 4-hydrazinylpyridine, or 2-hydrazinylpyrazine with appropriate aromatic or heteroaromatic aldehydes .
Molecular Structure Analysis
The molecular formula of 3-Hydrazinylpyridine is C5H7N3 . The molecular weight is 109.13 g/mol . The InChI key is RCIGDGBXEMECGY-UHFFFAOYSA-N . The canonical SMILES is C1=CC (=CN=C1)NN .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 109.13 g/mol , a topological polar surface area of 50.9 Ų , and a complexity of 64.7 . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 .
Scientific Research Applications
Polymorphic Forms in Biological Activity
The compound 3-cyclopropyl-5-(2-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole demonstrates potential biological activity. Two polymorphs were discovered, differing in crystal structures and energy levels. The triclinic form, being more stable, is significant in understanding biological interactions (Shishkina et al., 2020).
Cyclization Patterns of Hydrazones
2-pyridylhydrazones, involving substituted 2-hydrazinylpyridines, show different cyclizations based on substituents. This leads to derivatives of various heterocycles, indicating the role of hydrazinylpyridines in the synthesis of diverse chemical structures (Cheurfa et al., 2016).
Creation of Functionalized Compounds
Hydrazinylpyridines serve as building blocks for preparing functionalized compounds containing pyridazine and related moieties. These compounds have potential applications in various chemical and pharmaceutical contexts (Svete, 2005).
Fluorescence Sensing of Metal Ions
A novel diarylethene derivative containing a hydrazinylpyridine unit exhibits selective and sensitive fluorescence emission in the presence of Cd2+ and Zn2+ ions. This highlights the application of hydrazinylpyridine derivatives in developing sensors and logic circuits based on fluorescence switching characteristics (Wang et al., 2018).
Nucleophilic Aromatic Substitution
Efficient synthesis of substituted hydrazinylpyridines via nucleophilic substitution has been demonstrated. This process, using simple alcohols and diethyl ether, offers an environmentally friendly approach to creating novel compounds for various applications, including as ligands in aqueous solutions (Ekar & Kranjc, 2020).
Antimycobacterial Evaluation
Pyridinyl- and pyrazinylhydrazone derivatives, synthesized from hydrazinylpyridines, have been evaluated for antimycobacterial activity. This research underscores the potential of hydrazinylpyridine derivatives in developing new tuberculostatic agents (Pinheiro et al., 2020).
Advanced Oxidation Technologies
3-Aminopyridine derivatives, including those related to 3-hydrazinylpyridine, have been investigated for removal from water using Fenton and Photo-Fenton oxidation processes. This application is significant in environmental science for treating contaminated water bodies (Karale, Manu, & Shrihari, 2014).
Future Directions
Mechanism of Action
Target of Action
This compound belongs to the class of hydrazinyl compounds, which are known for their wide range of pharmacological activities
Mode of Action
Hydrazinyl compounds are generally known for their ability to interact with various biological targets, leading to a range of physiological effects . The specific interactions and resulting changes caused by 3-Hydrazinylpyridine require further investigation.
Biochemical Pathways
It’s worth noting that pyridazine derivatives, which include this compound, have been shown to exhibit antimycobacterial activity . This suggests that this compound may affect pathways related to microbial growth and survival, but the specific pathways and downstream effects are yet to be elucidated.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, Excretion) properties of this compound is limited. The compound is a solid at room temperature , which could influence its absorption and bioavailability
Result of Action
As a member of the hydrazinyl compounds, it may share some of the wide-ranging effects associated with this class of compounds, including antimicrobial, antifungal, and antineoplastic activities . More research is needed to describe the specific molecular and cellular effects of this compound.
Properties
IUPAC Name |
pyridin-3-ylhydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3/c6-8-5-2-1-3-7-4-5/h1-4,8H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCIGDGBXEMECGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101347614 | |
Record name | 3-Hydrazinopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101347614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42166-50-7 | |
Record name | 3-Hydrazinopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101347614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-HYDRAZINOPYRIDINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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